Cas no 36212-66-5 (Tosyl-L-asparagine)

• Product Name: Tosyl-L-asparagine
• CAS No: 36212-66-5
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• MDL: MFCD01862367
• CID: 312122
• PubChem ID: 6995570
• Update Time: 2025-05-19

Tosyl-L-asparagine Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,N²-[(4-methylphenyl)sulfonyl]-
• Tosyl-L-asparagine
• N-TOSYL-L-ASPARAGINE
• Tos-Asn-OH
• N-α-Tosyl-L-asparagine
• Nalpha-(4-methylbenzenesulfonyl)-L-asparagine
• AKOS006163624
• 36212-66-5
• (2S)-3-(C-hydroxycarbonimidoyl)-2-(4-methylbenzenesulfonamido)propanoic acid
• A-Tosyl-L-asparagine
• T-4005
• MFCD01862367
• CS-0332590
• N-(p-Tolylsulfonyl)-L-asparagine
• N-p-Toluenesulfonyl-L-asparagine
• VZCCSZRICJFBSI-VIFPVBQESA-N
• (2S)-4-amino-2-[(4-methylphenyl)sulfonylamino]-4-oxobutanoic acid
• SCHEMBL5189409
• N-
• AM81578
• TS-01033
• tosylasparagine
• AKOS025393835

• MDL： MFCD01862367
• Inchi： 1S/C11H14N2O5S/c1-7-2-4-8(5-3-7)19(17,18)13-9(11(15)16)6-10(12)14/h2-5,9,13H,6H2,1H3,(H2,12,14)(H,15,16)/t9-/m0/s1
• InChI Key： VZCCSZRICJFBSI-VIFPVBQESA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 286.06200
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Melting Point: 169-170°C dec.
• PSA: 134.94000
• LogP: 1.77390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tosyl-L-asparagine

Tosyl-L-Asparagine: A Comprehensive Overview

Tosyl-L-Asparagine, with the CAS number 36212-66-5, is a significant compound in the field of biochemistry and pharmacology. It is a derivative of L-asparagine, a naturally occurring amino acid that plays a crucial role in various biological processes. The tosyl group, which is attached to the nitrogen atom of the asparagine molecule, enhances its stability and solubility, making it an ideal candidate for various applications in research and industry.

The structure of Tosyl-L-Asparagine consists of an L-asparagine backbone with a tosyl (tosyloxy) group. This modification not only improves its chemical properties but also makes it more amenable for use in peptide synthesis and other biochemical reactions. Recent studies have highlighted its potential in drug delivery systems, where its unique properties enable the controlled release of therapeutic agents.

One of the most promising applications of Tosyl-L-Asparagine lies in its use as a building block in peptide synthesis. Researchers have demonstrated that its tosyl group can act as a protecting group during peptide synthesis, ensuring high yields and purity of the final product. This has led to its widespread adoption in the pharmaceutical industry for the development of complex peptide-based drugs.

In addition to its role in peptide synthesis, Tosyl-L-Asparagine has also been explored for its potential in food science. Its ability to enhance the flavor and stability of food products has made it a valuable ingredient in the food industry. Recent studies have shown that it can be used as a natural flavor enhancer, providing a healthier alternative to artificial additives.

The production of Tosyl-L-Asparagine involves a multi-step chemical process that ensures high purity and consistency. The process typically includes isolation of L-asparagine from natural sources, followed by chemical modification to introduce the tosyl group. Advanced purification techniques are employed to ensure that the final product meets stringent quality standards.

From a research perspective, Tosyl-L-Asparagine has been extensively studied for its role in cellular metabolism and signaling pathways. Recent findings suggest that it may play a role in regulating cellular stress responses, making it a potential target for therapeutic interventions in conditions such as neurodegenerative diseases and cancer.

In conclusion, Tosyl-L-Asparagine is a versatile compound with wide-ranging applications in biochemistry, pharmacology, and food science. Its unique properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in various fields of science and technology.